2-({6-Phenylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetic acid

• IUPAC Name: 2-(6-phenylthieno[2,3-d]pyrimidin-4-yl)sulfanylacetic acid
• InChI: InChI=1S/C14H10N2O2S2/c17-12(18)7-19-13-10-6-11(9-4-2-1-3-5-9)20-14(10)16-8-15-13/h1-6,8H,7H2,(H,17,18)
• InChI Key: CLMDSUMBQJGJOH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC3=C(S2)N=CN=C3SCC(=O)O
• Molecular Formula: C14H10N2O2S2
• Molecular Weight: 302.4 g/mol
• Solubility: >45.4 [ug/mL] (The mean of the results at pH 7.4)

Description

“2-({6-Phenylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetic acid” is a chemical compound with the molecular formula C14H10N2O2S2. It has a molecular weight of 302.38. The compound is in the form of a powder and is stored at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H10N2O2S2/c17-12(18)7-19-13-10-6-11(9-4-2-1-3-5-9)20-14(10)16-8-15-13/h1-6,8H,7H2,(H,17,18). This code provides a specific description of the compound’s molecular structure.

Scientific Research Applications

Synthesis and Structural Features

• Research demonstrates the use of polyfunctional heterocyclic carboxylic acids, including derivatives of thieno[2,3-d]pyrimidin, in reactions with pentaphenylantimony. This has led to the synthesis of complex compounds with distinct structural features, as confirmed through X-ray diffraction analysis (Gubanova et al., 2020).

Antitumor Activity

• Thieno[2,3-d]pyrimidine derivatives have been synthesized and evaluated for their antitumor activity. Notably, some compounds displayed potent anticancer effects on various human cancer cell lines, indicating the potential therapeutic applications of these derivatives in cancer treatment (Hafez & El-Gazzar, 2017).

Synthesis of Functionalized Pyridines

• Studies show the successful synthesis of 2,4,6-trisubstituted pyridines from thieno[2,3-d]pyrimidine derivatives. This process involves Michael addition/lactamization and sulfonate substitution, demonstrating the versatility of these compounds in creating diverse chemical structures (Stark et al., 2013).

Binding with Bovine Serum Albumin

• The interaction of p-hydroxycinnamic acid amides, which include thieno[2,3-d]pyrimidine-based derivatives, with bovine serum albumin has been explored. Fluorescence and UV–vis spectral studies shed light on the binding dynamics, which are crucial for understanding the biological activity of these compounds (Meng et al., 2012).

Dual Inhibitor Potential

• Certain 2-amino-4-oxo-5-arylthio-substituted-6-methylthieno[2,3-d]pyrimidine antifolates have shown potent inhibitory activity against both thymidylate synthase and dihydrofolate reductase. This suggests their potential as dual inhibitors in therapeutic applications (Gangjee et al., 2008).

Biological Activity of Heteroatomic Compounds

• Research on phenylthiourea and acetophenone derivatives, which include thieno[2,3-d]pyrimidine compounds, has shown significant biological activity. This includes antioxidant effects and membrane stabilization, suggesting their potential in drug development (Farzaliyev et al., 2020).